2-(4-Chlorophenoxy)-1-(4-(((4-fluorobenzyl)oxy)methyl)piperidin-1-yl)-2-methylpropan-1-one

• IUPAC Name: 2-(4-chlorophenoxy)-1-[4-[(4-fluorophenyl)methoxymethyl]piperidin-1-yl]-2-methylpropan-1-one
• InChI: InChI=1S/C23H27ClFNO3/c1-23(2,29-21-9-5-19(24)6-10-21)22(27)26-13-11-18(12-14-26)16-28-15-17-3-7-20(25)8-4-17/h3-10,18H,11-16H2,1-2H3
• InChI Key: FPDIJSNIWOYMPI-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C(=O)N1CCC(CC1)COCC2=CC=C(C=C2)F)OC3=CC=C(C=C3)Cl
• Molecular Formula: C23H27ClFNO3
• Molecular Weight: 419.9 g/mol

Description

2-(4-Chlorophenoxy)-1-(4-(((4-fluorobenzyl)oxy)methyl)piperidin-1-yl)-2-methylpropan-1-one is a useful research compound. Its molecular formula is C23H27ClFNO3 and its molecular weight is 419.92. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Bioactivity

A novel compound, 1-(4-Methylbenzyl)piperidin-4-one O-(6-chloropyridin-3-yl)methyl oxime, was synthesized and its crystal structure was determined, showcasing its potential for broad inhibitory activities toward fungi. This study lays the groundwork for future research into similar compounds, including their synthesis and potential bioactivities (Xue Si-jia, 2011).

Molecular Structure and Inhibitory Potential

Research into trifluoromethyl-substituted compounds revealed insights into their molecular structures and potential as protoporphyrinogen IX oxidase inhibitors. These findings are crucial for understanding the structural requisites for bioactivity in similar compounds, offering a pathway to designing more effective inhibitors (Bin Li et al., 2005).

Anticancer and Antimicrobial Applications

Compounds with benzyl piperidine structures have been explored for their antimicrobial and anticancer activities. For instance, derivatives of cyclotriphosphazene with pendant (4-fluorobenzyl) arms were synthesized, and their structural, stereogenic properties, DNA interactions, antimicrobial, and cytotoxic activities were evaluated. This research underscores the potential of such compounds in therapeutic applications (Ezel Öztürk et al., 2019).

Environmental and Materials Science

The degradation and transformation of environmental pollutants have also been studied, with compounds structurally similar to the one being used to understand the bacterial metabolism of fluorene and its analogs. Such studies are crucial for developing bioremediation strategies for persistent organic pollutants (D. Bressler and P. Fedorak, 2000).